Cas no 646474-96-6 (1,3-Benzenediol, 2-(chloromethyl)-)

• Product Name: 1,3-Benzenediol, 2-(chloromethyl)-
• CAS No: 646474-96-6
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• CID: 420627
• PubChem ID: 71379366
• Update Time: 2025-04-19

1,3-Benzenediol, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-(chloromethyl)-
• 2-(chloromethyl)benzene-1,3-diol
• DTXSID00801938
• 646474-96-6

• Inchi： 1S/C7H7ClO2/c8-4-5-6(9)2-1-3-7(5)10/h1-3,9-10H,4H2
• InChI Key： TVMBIUBPTZALAE-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1O)O

Computed Properties

• Exact Mass: 158.01351
• Monoisotopic Mass: 158.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols